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Compound of Interest

Compound Name: 2,6-Dibromo-4-methoxypyridine

Cat. No.: B039753

An In-depth Technical Guide to 2,6-Dibromo-4-
methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dibromo-4-methoxypyridine is a halogenated and methoxy-functionalized pyridine
derivative that serves as a versatile intermediate in organic synthesis.[1] Its unique structural
features, including the presence of two reactive bromine atoms and an electron-donating
methoxy group, make it a valuable building block for the construction of more complex
molecules.[1] This guide provides a comprehensive overview of its physical and chemical
properties, synthesis, and applications, with a focus on its relevance in pharmaceutical and
agrochemical research.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,6-Dibromo-4-methoxypyridine is
presented in the table below.
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Property Value Reference
Molecular Formula CeHsBr2NO [1112]
Molecular Weight 266.92 g/mol [1]

CAS Number 117873-72-0 [1]
Appearance Off-white crystalline powder [1]

Melting Point 128-131 °C [1]

Boiling Point 283.0+35.0 °C (Predicted) [2]

Density 1.919+0.06 g/cm3 (Predicted) [2]

Flash Point 124.9 °C [2]
Solubility Information not readily

available

Storage Conditions

Store at 0-8 °C

[1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,6-Dibromo-4-
methoxypyridine. While detailed spectra are best obtained from experimental analysis, typical
spectroscopic characteristics are available. ChemicalBook provides access to 'H NMR, 13C
NMR, IR, and Mass Spectrometry data for this compound.[3]

Chemical Reactivity and Synthesis

The reactivity of 2,6-Dibromo-4-methoxypyridine is largely dictated by the pyridine ring and
its substituents. The bromine atoms are susceptible to a variety of chemical transformations,
including nucleophilic substitution and metal-halogen exchange reactions.[4] This reactivity
allows for the introduction of diverse functional groups, making it a key intermediate in the
synthesis of novel compounds.[1]

A common synthetic route to 2,6-Dibromo-4-methoxypyridine involves the reaction of 2,4,6-
tribromopyridine with sodium methoxide in refluxing methanol, affording the desired product in
an 80% vyield.[2][5]
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A schematic overview of the synthesis of 2,6-Dibromo-4-methoxypyridine.

Experimental Protocols

Synthesis of 2,6-Dibromo-4-methoxypyridine from 2,4,6-Tribromopyridine[2][5]
Materials:

e 2,4,6-Tribromopyridine

e Sodium methoxide (1.2 equivalents)

e Methanol

Procedure:

Dissolve 2,4,6-tribromopyridine in methanol.
e Add sodium methoxide (1.2 equivalents) to the solution.

» Reflux the reaction mixture. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

» Upon completion, cool the reaction mixture to room temperature.
o Remove the methanol under reduced pressure.

e The crude product can be purified by recrystallization or column chromatography to yield 2,6-
Dibromo-4-methoxypyridine.

Applications in Research and Drug Development

2,6-Dibromo-4-methoxypyridine is a significant intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] Its structure allows for modifications that can lead to
the development of novel compounds with potential biological activity.[1]

Pharmaceuticals: This compound is utilized in the development of pharmaceutical agents,
particularly those targeting neurological disorders.[1] It also serves as an intermediate in the
synthesis of kinase inhibitors and other biologically active molecules.[6] Pyridine intermediates,
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in general, are frequently employed in drug discovery due to their inherent biological activity
and synthetic versatility.

Agrochemicals: It serves as a key intermediate in the synthesis of pesticides, contributing to the
development of effective agrochemicals that target specific pests while aiming to minimize
environmental impact.[1]

Organic Synthesis: The reactivity of the bromine atoms makes it a useful reactant for preparing
various organic compounds, such as pyridine-pyridone alternate oligomers and derivatives of
cyclic adenosine monophosphate (CAMP).[5]

Key application areas of 2,6-Dibromo-4-methoxypyridine.

Conclusion

2,6-Dibromo-4-methoxypyridine is a valuable and versatile chemical intermediate with
significant applications in both industrial and academic research. Its unique combination of
functional groups provides a platform for the synthesis of a wide range of more complex and
potentially bioactive molecules. Researchers in drug discovery and agrochemical development
will find this compound to be a useful tool in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of 2,6-Dibromo-4-
methoxypyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039753#physical-and-chemical-properties-of-2-6-
dibromo-4-methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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